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Cat. No.: B15351903 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethylenebis(oxy)bis(sodium), also known as 1,2-ethanediol disodium salt or disodium 1,2-

ethanediolate, is the disodium salt of ethylene glycol. It is a chemical compound of interest in

various fields of chemical synthesis and has potential applications in the pharmaceutical

sciences. This guide provides a summary of its known properties, structure, and synthesis,

based on currently available public information.

Structure and Properties
Ethylenebis(oxy)bis(sodium) is an ionic compound with the chemical formula C₂H₄Na₂O₂.

The structure consists of an ethylene glycol molecule where the hydrogen atoms of both

hydroxyl groups are replaced by sodium ions.

Chemical Structure
Molecular Formula: C₂H₄Na₂O₂[1][2]

IUPAC Name: Disodium ethane-1,2-diolate[1]

CAS Number: 10604-71-4[1][2]
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A summary of the available quantitative data for Ethylenebis(oxy)bis(sodium) is presented in

Table 1. It is important to note that detailed experimental data such as melting and boiling

points are not consistently reported in the public domain.

Property Value Source

Molecular Weight 106.03 g/mol [1][2]

Exact Mass 106.00066793 Da [1]

Topological Polar Surface Area 46.1 Å² [1]

Synthesis
The primary method for the synthesis of Ethylenebis(oxy)bis(sodium) is through the

deprotonation of ethylene glycol. This can be achieved via two main routes: reaction with a

strong sodium base or direct reaction with sodium metal.[3]

General Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of

Ethylenebis(oxy)bis(sodium) from ethylene glycol.
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Caption: General synthesis workflow for Ethylenebis(oxy)bis(sodium).
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Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of

Ethylenebis(oxy)bis(sodium) are not readily available in the public domain. However, a

general procedure for the preparation of a sodium glycolate solution involves the reaction of

metallic sodium with anhydrous ethylene glycol.[4]

General Laboratory-Scale Synthesis:

A known molar quantity of anhydrous ethylene glycol is reacted with two molar equivalents of a

strong sodium base, such as sodium hydroxide or sodium metal, in a suitable anhydrous

solvent (e.g., ethanol or tetrahydrofuran).[3][4] The reaction is typically carried out under an

inert atmosphere to prevent the reaction of the highly reactive sodium alkoxide with

atmospheric moisture. The completion of the reaction would be indicated by the complete

dissolution of the sodium metal or the formation of a precipitate of the disodium salt.

Purification would likely involve filtration and washing with an anhydrous, non-protic solvent,

followed by drying under vacuum.

Note: The reaction of sodium metal with ethylene glycol is exothermic and produces flammable

hydrogen gas. Appropriate safety precautions must be taken.

Spectroscopic Data
A comprehensive search of scientific literature and databases did not yield any publicly

available experimental 1H NMR, 13C NMR, or FTIR spectra specifically for

Ethylenebis(oxy)bis(sodium). For reference, the spectral data for the parent compound,

ethylene glycol, is well-documented.

1H NMR of Ethylene Glycol: A single peak corresponding to the methylene protons is

typically observed. The chemical shift of the hydroxyl protons is variable and depends on the

solvent and concentration.

13C NMR of Ethylene Glycol: A single peak for the two equivalent carbon atoms is expected.

FTIR of Ethylene Glycol: Characteristic peaks include a broad O-H stretching band, C-H

stretching bands, and C-O stretching bands.[5]
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The formation of the disodium salt would be expected to result in the disappearance of the O-H

stretching band in the FTIR spectrum. In NMR spectroscopy, the chemical shifts of the carbon

and proton signals would likely be affected by the change in the electronic environment upon

deprotonation.

Applications and Biological Relevance
Chemical Synthesis
Ethylenebis(oxy)bis(sodium) serves as a strong nucleophile and a base in organic synthesis.

[3] Its bifunctional nature allows it to react with one or two equivalents of an electrophile,

making it a useful reagent for the formation of crown ethers, cryptands, and other macrocyclic

compounds. It can also be used in Williamson ether synthesis to introduce an ethylene glycol

diether linkage.

Biochemical and Pharmaceutical Applications
The applications of Ethylenebis(oxy)bis(sodium) in drug development and for researchers

are primarily in the realm of biochemical research. It has been used as a precipitating agent in

protein purification and as a cryoprotectant in protein crystallization for X-ray diffraction studies.

[3] There is also a suggestion that it could be used as an excipient or stabilizer in

pharmaceutical formulations, although specific examples are not readily found.[3]

Signaling Pathways
There is currently no publicly available information to suggest that

Ethylenebis(oxy)bis(sodium) is directly involved in any biological signaling pathways. Its high

reactivity with water would likely preclude its stability in a biological environment.

Safety and Handling
Ethylenebis(oxy)bis(sodium) is expected to be a strong base and highly moisture-sensitive. It

should be handled in a dry, inert atmosphere. Contact with water will result in a vigorous

exothermic reaction, regenerating ethylene glycol and sodium hydroxide. Appropriate personal

protective equipment, including gloves and safety glasses, should be worn when handling this

compound.
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Conclusion
Ethylenebis(oxy)bis(sodium) is a simple dialkoxide with established utility as a nucleophile in

organic synthesis. While its physical and chemical properties are generally understood, there is

a notable lack of detailed, publicly available experimental data, including specific synthesis

protocols and comprehensive spectroscopic characterization. Its applications in the life

sciences appear to be limited to in vitro biochemical techniques, with no current evidence of

direct involvement in biological signaling pathways. Further research would be required to fully

elucidate its properties and potential for more advanced applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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